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Compound of Interest

Compound Name: PGN-9856

Cat. No.: B11932338

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical guidance for the handling, use, and
disposal of PGN-9856, a potent and selective prostaglandin EP2 receptor agonist. Adherence
to these procedures is essential to ensure a safe laboratory environment and maintain the
integrity of your research.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling PGN-9856. The following equipment must
be worn at all times:

e Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: Laboratory coat.

Operational Plan: Safe Handling and Storage

Proper handling and storage are crucial for maintaining the stability and activity of PGN-9856.

Receiving and Inspection:
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» Upon receipt, visually inspect the container for any signs of damage or leakage.
o Verify that the product name and CAS number (863704-91-0) on the label match your order.
Storage:

PGN-9856 is a solid powder and should be stored under specific conditions to ensure its
stability.[1]

Storage Condition Duration
Solid Powder at -20°C 12 months
Solid Powder at 4°C 6 months
In Solvent at -80°C 6 months
In Solvent at -20°C 1 month

Preparation of Solutions:

o PGN-9856 is soluble in DMSO (10 mM).

» When preparing solutions, work in a well-ventilated area or a chemical fume hood.
o Use appropriate volumetric glassware and ensure accurate measurements.

Disposal Plan

All waste materials contaminated with PGN-9856 must be disposed of as hazardous chemical
waste.

» Solid Waste: Collect any unused solid PGN-9856 and contaminated disposable items (e.g.,
weigh boats, pipette tips) in a designated, sealed container labeled as hazardous waste.

» Liquid Waste: Collect solutions containing PGN-9856 in a sealed, labeled hazardous waste
container.
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o Disposal: Follow all local, state, and federal regulations for the disposal of hazardous
chemical waste. Contact your institution's environmental health and safety (EHS) department
for specific guidance.

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling PGN-9856 in a
laboratory setting.
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Caption: Workflow for Safe Handling of PGN-9856.
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Physicochemical Properties

The following table summarizes key physicochemical properties of PGN-9856.

Property Value
Molecular Weight 383.35 g/mol
Chemical Formula C21H15F2NOa4
Appearance Solid Powder
CAS Number 863704-91-0
Solubility 10 mM in DMSO

Biological Activity

PGN-9856 is a selective and high-affinity ligand at the EP2 receptor, with a pKi of > 8.3.[2] It
acts as a potent non-prostanoid EP2 receptor agonist with a pECso of > 8.5.[2] Research has
indicated its potential anti-inflammatory and anti-glaucoma activities.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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